Cas no 642091-68-7 (Tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate)

Tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate is a versatile azide-functionalized PEG derivative widely used in bioconjugation and click chemistry applications. Its key advantages include a well-defined polyethylene glycol (PEG) spacer, which enhances solubility and reduces steric hindrance in coupling reactions. The tert-butyloxycarbonyl (Boc) protecting group offers selective deprotection under mild acidic conditions, enabling controlled functionalization. The terminal azide group facilitates efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) with alkynes, making it valuable for labeling, crosslinking, and polymer modification. This compound is particularly useful in peptide synthesis, surface modification, and biomaterial development due to its stability, reactivity, and compatibility with aqueous and organic solvents.
Tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate structure
642091-68-7 structure
Product Name:Tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate
CAS No:642091-68-7
MF:C13H26N4O5
MW:318.369343280792
MDL:MFCD22056317
CID:424575
PubChem ID:52953437
Update Time:2025-05-28

Tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 5,8,11-Trioxa-2-azatridecanoic acid, 13-azido-, 1,1-dimethylethyl ester
    • N3-PEG4-NHBoc
    • tert-butyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate
    • Azido-PEG3-NHBoc
    • t-Boc-N-Amido-PEG3-Azide
    • tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate
    • Boc-N-Amido-PEG3-azide
    • BocNH-PEG3-CH2CH2N3
    • TERT-BUTYL N-(2-{2-[2-(2-AZIDOETHOXY)ETHOXY]ETHOXY}ETHYL)CARBAMATE
    • tert-Butyl (2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)carbamate
    • EN300-6493658
    • MFCD22056317
    • A917626
    • N3-PEG3-NH-Boc
    • DTXSID90680673
    • HY-140835
    • Azido-PEG4-NHBoc
    • BP-20582
    • CS-0114873
    • Boc-NH-PEG3-N3
    • SCHEMBL15432864
    • 642091-68-7
    • QTZDUJVZYGUSQJ-UHFFFAOYSA-N
    • AS-3240
    • LCZC633
    • C70724
    • CHEBI:188789
    • t-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate
    • AKOS026674467
    • DA-61816
    • Tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate
    • MDL: MFCD22056317
    • Inchi: 1S/C13H26N4O5/c1-13(2,3)22-12(18)15-4-6-19-8-10-21-11-9-20-7-5-16-17-14/h4-11H2,1-3H3,(H,15,18)
    • InChI Key: QTZDUJVZYGUSQJ-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCCOCCOCCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 318.19048
  • Monoisotopic Mass: 318.19031994 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 318.37
  • XLogP3: 1.4
  • Topological Polar Surface Area: 80.4

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 114.78
  • LogP: 1.52836
  • Vapor Pressure: Not available

Tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate Security Information

Tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate Pricemore >>

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S e l l e c k ZHONG GUO
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Boc-N-Amido-PEG3-azide
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¥2270.24 2022-04-26
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tert-Butyl (2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)ethyl)carbamate
642091-68-7
50mg
$ 58.00 2023-04-18
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